4-Amino-N-cyanobenzenesulfonamide

• CAS No.: 116-47-2
• Molecular Formula: C7H7N3O2S
• Molecular Weight: 197.22 g/mol
• IUPAC Name: 4-amino-N-cyanobenzenesulfonamide
• InChI: InChI=1S/C7H7N3O2S/c8-5-10-13(11,12)7-3-1-6(9)2-4-7/h1-4,10H,9H2
• InChI Key: NXBPVAODVMAXNK-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1N)S(=O)(=O)NC#N

Description

4-Amino-N-cyanobenzenesulfonamide is a synthetic benzenesulfonamide derivative of interest in medicinal chemistry and biochemical research. As part of the sulfonamide class, it features a sulfonamide functional group (SO2NH2) and a cyano-substituted amine, which are key to its potential interactions with biological targets . Researchers value 4-aminobenzenesulfonamide scaffolds for designing carbonic anhydrase (CA) inhibitors. These compounds typically coordinate the zinc ion in the CA active site via the sulfonamide group, while substituents on the ring can modulate potency and isoform selectivity . The incorporation of a cyanogroup is a common strategy in drug design to influence the compound's electronic properties, metabolic stability, and binding affinity . This makes it a valuable building block for developing novel enzyme inhibitors. Studies on analogous 4-substituted benzenesulfonamides have shown nanomolar affinities for various CA isoforms, including CA I, II, VI, VII, XII, and XIII, highlighting the potential of this chemical class in the study of conditions like glaucoma, epilepsy, and cancer . This product is provided for Research Use Only and is not intended for diagnostic or therapeutic procedures.

Scientific Research Applications

Medicinal Chemistry Applications

1.1 Anticancer Activity

Recent studies have highlighted the potential of 4-amino-N-cyanobenzenesulfonamide derivatives as anticancer agents. For example, several compounds derived from this structure demonstrated significant inhibitory effects against various cancer cell lines, including triple-negative breast cancer (MDA-MB-231) and other breast cancer cell lines (MCF-7) .

Table 1: Anticancer Activity of 4-Amino-N-cyanobenzenesulfonamide Derivatives

Compound	Cell Line	IC50 (μM)	Selectivity Ratio
4e	MDA-MB-231	1.52	5.5
4g	MDA-MB-231	3.92	17.5
4h	MCF-7	6.31	10.0

These compounds not only inhibited cell proliferation but also induced apoptosis in cancer cells, as evidenced by an increase in annexin V-FITC positive cells .

1.2 Antimicrobial Properties

The compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. It has been studied for its effectiveness against strains such as Staphylococcus aureus and Klebsiella pneumoniae. In one study, derivatives showed significant inhibition rates at a concentration of 50 μg/mL .

Table 2: Antimicrobial Efficacy of Selected Derivatives

Compound	Bacterial Strain	Inhibition Rate (%)
4e	S. aureus	80.69
4g	K. pneumoniae	79.46
4h	S. aureus	68.30

Enzyme Inhibition Studies

2.1 Carbonic Anhydrase Inhibition

The compound has been evaluated for its inhibitory effects on carbonic anhydrases (CAs), particularly CA IX, which is implicated in tumor growth and metastasis. The derivatives exhibited high selectivity and potency, with IC50 values ranging from 10.93 nM to 25.06 nM for CA IX .

Table 3: Inhibition Potency Against Carbonic Anhydrases

Compound	Enzyme Type	IC50 (nM)
4e	CA IX	10.93
4g	CA IX	15.00
4h	CA II	25.06

Case Studies

3.1 Efficacy in Animal Models

A notable study investigated the efficacy of a derivative of this compound in mice infected with methicillin-resistant Staphylococcus aureus (MRSA). The treatment resulted in a significant reduction in bacterial load and improved survival rates by approximately 40% compared to control groups .

3.2 Clinical Implications

The potential use of these compounds extends beyond laboratory studies; they are being explored for clinical applications in treating infections and cancers resistant to conventional therapies . For instance, the compounds have been synthesized into formulations that enhance their bioavailability and therapeutic efficacy.

Comparison with Similar Compounds

Comparison with Similar Compounds

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position)	Key Features	Evidence ID
4-Amino-N-cyanobenzenesulfonamide	C₇H₆N₃O₂S	212.21 g/mol	-NH₂ (C4), -CN (N-sulfonamide)	Combines amino solubility with cyano’s electron-withdrawing effects.	Inferred
N-Acetyl-4-aminobenzenesulfonamide	C₈H₁₀N₂O₃S	214.24 g/mol	-NHCOCH₃ (N-sulfonamide)	Acetyl group enhances metabolic stability and lipophilicity.
4-Amino-N-phenylbenzenesulfonamide	C₁₂H₁₂N₂O₂S	248.31 g/mol	-Ph (N-sulfonamide)	Bulky phenyl group may reduce solubility but improve target binding.
4-Amino-N,N-dimethylbenzenesulfonamide	C₈H₁₂N₂O₂S	200.26 g/mol	-N(CH₃)₂ (N-sulfonamide)	Dimethyl substitution increases lipophilicity and steric hindrance.
4-Amino-N-(4-trifluoromethylphenyl)benzenesulfonamide	C₁₃H₁₂F₃N₂O₂S	332.31 g/mol	-CF₃ (N-sulfonamide)	Trifluoromethyl group enhances chemical stability and electron withdrawal.
N-(2-Hydroxyethyl)-4-aminobenzenesulfonamide	C₈H₁₂N₂O₃S	216.26 g/mol	-CH₂CH₂OH (N-sulfonamide)	Hydroxyethyl group improves water solubility and hydrogen bonding.

Key Structural and Functional Insights:

Substituent Effects on Solubility: Amino (-NH₂) and hydroxyethyl (-CH₂CH₂OH) groups enhance aqueous solubility due to hydrogen-bonding capabilities . Bulky substituents like phenyl (-Ph) or trifluoromethyl (-CF₃) reduce solubility but may improve binding to hydrophobic targets .

Acetyl (-COCH₃) and dimethylamino (-N(CH₃)₂) groups alter lipophilicity, impacting membrane permeability .

Biological Activity Trends :

• Sulfonamides with electron-withdrawing groups (e.g., -CN, -CF₃) are often associated with enhanced antibacterial and enzyme inhibitory activities .
• Hydrophilic substituents (e.g., -OH) are critical for renal-targeted diuretics like sulfanilamide derivatives .

Q & A

Q. What are the optimized synthetic routes for 4-Amino-N-cyanobenzenesulfonamide, and how can purity be validated?

• Methodological Answer : Synthesis typically involves nucleophilic substitution between 4-aminobenzenesulfonamide derivatives and cyanating agents (e.g., cyanogen bromide) under basic conditions. For example, substituted acyl chlorides (derived from carboxylic acids and thionyl chloride) can react with aminosulfonamides in the presence of pyridine to yield target compounds. Purification is achieved via recrystallization or column chromatography. Purity validation requires a combination of techniques:

• Elemental Analysis (C, H, N, S) to confirm stoichiometry.
• HPLC with UV detection (λ = 254 nm) to assess purity (>95% recommended).
• Melting Point Consistency (compare with literature values).
  Example yields from analogous syntheses range from 65–85% depending on substituent reactivity .

Q. Which spectroscopic methods are critical for characterizing 4-Amino-N-cyanobenzenesulfonamide?

• Methodological Answer :

• ¹H/¹³C NMR : Confirm aromatic proton environments (e.g., δ 7.2–7.8 ppm for benzene ring protons) and cyanogroup integration. Substituent effects on chemical shifts (e.g., electron-withdrawing cyano groups deshield adjacent protons) must be analyzed .
• FT-IR : Identify key functional groups (e.g., sulfonamide S=O stretching at 1150–1350 cm⁻¹, NH₂ bending at 1600 cm⁻¹, and C≡N stretching at 2200–2260 cm⁻¹) .
• Mass Spectrometry (ESI-MS) : Confirm molecular ion peaks (e.g., [M+H]⁺ or [M–H]⁻) and fragmentation patterns.

Q. What solvent systems are optimal for studying the solubility and stability of 4-Amino-N-cyanobenzenesulfonamide?

• Methodological Answer : Solubility is assessed in polar aprotic solvents (DMF, DMSO) for reaction conditions and aqueous buffers (pH 7.4 PBS) for biological studies. Stability studies require:

• Accelerated Degradation Tests : Expose to elevated temperatures (40–60°C) and monitor decomposition via HPLC.
• pH-Dependent Stability : Test in buffers (pH 1–12) to identify hydrolytic susceptibility (e.g., sulfonamide bond hydrolysis under strong acidic/basic conditions) .

Advanced Research Questions

Q. How can molecular docking studies predict the biological activity of 4-Amino-N-cyanobenzenesulfonamide derivatives?

• Methodological Answer :

• Target Selection : Prioritize enzymes with known sulfonamide interactions (e.g., carbonic anhydrase, dihydropteroate synthase).
• Docking Software : Use AutoDock Vina or Schrödinger Glide with force fields (e.g., OPLS-AA) to model ligand-protein interactions.
• Key Parameters : Analyze binding affinity (ΔG values), hydrogen-bonding networks (e.g., sulfonamide oxygen interactions with Zn²⁺ in carbonic anhydrase), and steric complementarity.
  Example: Derivatives with para-cyano groups showed enhanced binding to carbonic anhydrase IX (ΔG = –9.2 kcal/mol) compared to unsubstituted analogs .

Q. What QSAR strategies improve the design of 4-Amino-N-cyanobenzenesulfonamide analogs for antimicrobial activity?

• Methodological Answer :

• Descriptor Selection : Use logP (lipophilicity), molar refractivity (polarizability), and Hammett constants (σ) to model electronic effects.
• Model Validation : Apply partial least squares (PLS) regression with cross-validation (R² > 0.8, Q² > 0.5).
• Case Study : A QSAR model for sulfonamide-based inhibitors revealed that electron-withdrawing groups (e.g., –CN) at the para position enhance activity against Gram-negative bacteria (pMIC = 1.2–2.5) .

Q. How can researchers resolve contradictions in reported biological activity data for sulfonamide derivatives?

• Methodological Answer :

• Standardized Assays : Reproduce studies under controlled conditions (e.g., fixed pH, temperature, and bacterial strain ATCC codes).
• Orthogonal Validation : Use multiple assays (e.g., broth microdilution MICs and time-kill kinetics) to confirm antimicrobial activity.
• Meta-Analysis : Compare structural motifs across studies (e.g., N-cyano vs. N-acetyl substitutions) to identify trends. For example, discrepancies in IC₅₀ values for carbonic anhydrase inhibition may arise from variations in enzyme isoforms (e.g., CA II vs. CA IX) .

Q. What mechanistic insights can be gained from studying the hydrolysis of 4-Amino-N-cyanobenzenesulfonamide?

• Methodological Answer :

• Kinetic Studies : Monitor hydrolysis rates in buffered solutions (pH 2–10) using UV-Vis spectroscopy (λ = 270 nm for sulfonamide degradation).
• Isotopic Labeling : Use ¹⁸O-labeled water to trace oxygen incorporation into hydrolysis products (e.g., sulfonic acids).
• Computational Modeling : Density functional theory (DFT) calculations (B3LYP/6-31G*) predict transition states and activation energies. For example, cyano groups stabilize intermediates via resonance, reducing hydrolysis rates compared to nitro-substituted analogs .